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Compound Name:
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CAS No.: 343351-47-3
Cat. No.: B514961

Get Quote
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An In-Depth Technical Guide to 1-(3-Methoxyphenyl)-2-phenylethanol

Introduction

1-(3-Methoxyphenyl)-2-phenylethanol is a secondary alcohol and an aromatic ether. Its
structure, featuring a methoxy-substituted phenyl group and a benzyl group attached to a
central ethanol backbone, makes it a molecule of interest in synthetic organic chemistry and
potentially in the development of novel chemical entities. This guide provides a comprehensive
overview of its fundamental properties, synthesis, and characterization, tailored for
professionals in research and drug development. The compound is identified by the CAS
Number 343351-47-3.[1][2]

Physicochemical and Computed Properties

The core physical and chemical characteristics of a compound are foundational to its
application and handling. The properties of 1-(3-Methoxyphenyl)-2-phenylethanol are
summarized below. While specific experimental data such as melting and boiling points are not
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readily available in public literature, computed properties provide valuable estimates for
experimental design.

Property Value Source
CAS Number 343351-47-3 [1][2]
Molecular Formula C15H1602 [1]
Molecular Weight 228.29 g/mol [11[2]
_ COC1=CC=CC(=C1)C(CC2=C
Canonical SMILES [1]
C=CC=C2)0O

BCOIOUFGMAXMQK-
InChl Key [1]
UHFFFAOYSA-N

XLogP3-AA 2.9 [3]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

ydrog p ’ [1]
Count
Rotatable Bond Count 4 [1]
Topological Polar Surface Area  29.5 A2 [1]

Room Temperature, Sealed in

Storage Temperature [2]

Dry

Synthesis Pathway: Grighard Reaction

A robust and common method for the synthesis of secondary alcohols like 1-(3-
Methoxyphenyl)-2-phenylethanol is the Grignard reaction.[4] This pathway involves the
nucleophilic addition of a Grignard reagent, in this case, benzylmagnesium chloride, to an
aldehyde, 3-methoxybenzaldehyde. The causality behind this choice lies in the high reactivity
and nucleophilicity of the Grignard reagent towards the electrophilic carbonyl carbon of the
aldehyde, efficiently forming the required carbon-carbon bond.
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A representative Grignard synthesis workflow.

Experimental Protocol: Synthesis

This protocol describes a self-validating system for synthesizing the target compound. Each
step includes checks to ensure the reaction is proceeding as expected.

o Preparation of Grignard Reagent:

Flame-dry all glassware and allow to cool under a stream of dry nitrogen or argon. This is

o

critical as Grignard reagents react vigorously with water.[4]

o To a round-bottom flask containing magnesium turnings, add a small volume of anhydrous
diethyl ether.

o Slowly add a solution of benzyl chloride in anhydrous diethyl ether to the magnesium

suspension.

o Initiation of the reaction is indicated by the development of turbidity and a gentle refluxing
of the ether solvent.[4] If the reaction does not start, gentle warming with the palm of the
hand may be required.
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o Once initiated, add the remaining benzyl chloride solution dropwise at a rate that
maintains a steady reflux. After the addition is complete, continue stirring until the
magnesium is consumed.

o Reaction with Aldehyde:
o Cool the freshly prepared benzylmagnesium chloride solution in an ice bath.

o Add a solution of 3-methoxybenzaldehyde in anhydrous diethyl ether dropwise to the
Grignard reagent. An exothermic reaction should be observed. Maintain the temperature
below 20°C.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours to ensure complete reaction.

e Workup and Purification:

o Cool the reaction mixture again in an ice bath and slowly quench by adding a saturated
agueous solution of ammonium chloride. This protonates the intermediate alkoxide and
precipitates magnesium salts.

o Separate the organic layer. Extract the aqueous layer with diethyl ether (2x).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or
magnesium sulfate.

o Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude product.

o Purify the crude oil via column chromatography on silica gel to obtain the pure 1-(3-
Methoxyphenyl)-2-phenylethanol.

Spectroscopic Characterization

Spectroscopic analysis is essential for verifying the structure of the synthesized product. The
following sections detail the expected spectral characteristics for 1-(3-Methoxyphenyl)-2-
phenylethanol.
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Workflow for spectroscopic structure verification.

'H NMR Spectroscopy (Proton NMR)

» Aromatic Protons (Ar-H): Multiple signals expected in the range of 6 6.7-7.4 ppm,
corresponding to the protons on the two phenyl rings.

e Carbinol Proton (-CH-OH): A multiplet (likely a triplet or doublet of doublets) around 6 4.8-5.0
ppm.

» Methoxy Protons (-OCHs): A sharp singlet at approximately & 3.8 ppm, integrating to 3H.[5]

o Methylene Protons (-CHz-): Two diastereotopic protons that will appear as a multiplet (likely
two doublets of doublets) around & 2.9-3.1 ppm.

o Hydroxyl Proton (-OH): A broad singlet, the chemical shift of which is variable and depends
on concentration and solvent. It may exchange with D20.[6]

13C NMR Spectroscopy (Carbon-13 NMR)
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e Aromatic Carbons: Multiple signals in the  110-160 ppm range. The carbon bearing the
methoxy group (C-O) will be downfield, near & 159-160 ppm.

e Carbinol Carbon (-CH-OH): A signal around & 75-77 ppm.
o Methoxy Carbon (-OCHs): A signal around & 55 ppm.[5]

o Methylene Carbon (-CHz-): A signal around o 45-47 ppm.

Infrared (IR) Spectroscopy

o O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm™1,
characteristic of an alcohol.[5]

Aromatic C-H Stretch: Sharp peaks just above 3000 cm™1,

Aliphatic C-H Stretch: Sharp peaks just below 3000 cm~1.

C=C Aromatic Stretch: Peaks in the 1450-1600 cm~1 region.

C-O Stretch (Alcohol & Ether): Strong absorptions in the 1050-1250 cm~1 region.

Mass Spectrometry (MS)

e Molecular lon (M*): A peak at m/z = 228, corresponding to the molecular weight of the
compound.

o Key Fragmentation Patterns: Expect to see fragments corresponding to the loss of water (M-
18), loss of the benzyl group (m/z = 91), and fragments related to the methoxy-substituted
phenyl ring.

Safety and Handling

Based on available safety data sheets for 1-(3-Methoxyphenyl)-2-phenylethanol, the
compound presents several hazards that require appropriate handling procedures.[7]
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Hazard Class GHS Pictogram Hazard Statement
Acute Toxicity, Oral GHSO07 H302: Harmful if swallowed.
Skin Irritation GHSO07 H315: Causes skin irritation.

o H319: Causes serious eye
Eye Irritation GHSO07 o
irritation.

- . H335: May cause respiratory
Specific Target Organ Toxicity GHSO07 o
irritation.

Handling and Storage Recommendations

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7]

o Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles, and
a lab coat.[8]

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, or vapors.
Wash hands thoroughly after handling.[7]

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

[21[7]

Potential Applications and Research Context

While specific, large-scale applications for 1-(3-Methoxyphenyl)-2-phenylethanol are not
extensively documented, its structural motifs are common in various fields.

e Pharmaceuticals: The phenylethanol scaffold is a privileged structure in medicinal chemistry.
Related compounds are used as preservatives and antifungal agents.[9] The methoxyphenyl
group is also prevalent in many biologically active molecules. This compound could serve as
a key intermediate or building block for more complex drug candidates.

e Fragrance and Flavors: Phenylethanol and its derivatives are widely used in the fragrance
industry for their pleasant floral scents, particularly rose-like odors.[9][10] The methoxy
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substitution can modulate the olfactory properties, making it a candidate for investigation in
perfumery.

o Synthetic Chemistry: As a chiral alcohol, it can be used in the synthesis of chiral ligands or
as a precursor for other chiral molecules, which are highly valuable in asymmetric catalysis
and the synthesis of enantiomerically pure compounds.

Conclusion

1-(3-Methoxyphenyl)-2-phenylethanol is a well-defined chemical entity with established
physicochemical properties and clear synthetic pathways. Its characterization relies on
standard spectroscopic techniques that can unequivocally confirm its structure. While its direct
applications are still emerging, its structural components are of significant interest to
researchers in drug discovery, materials science, and the fragrance industry. The information
presented in this guide provides a solid technical foundation for scientists and professionals
working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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